Cas no 899969-27-8 (N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(4-methoxyphenyl)propanamide)

• Product Name: N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(4-methoxyphenyl)propanamide
• CAS No: 899969-27-8
• MF: C₂₅H₂₂ClN₃O₃
• MW: 447.913485050201
• CID: 5490251
• Update Time: 2025-08-03

N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-3-(4-methoxyphenyl)propanamide
• N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C25H22ClN3O3/c1-16-27-22-6-4-3-5-20(22)25(31)29(16)18-10-13-21(26)23(15-18)28-24(30)14-9-17-7-11-19(32-2)12-8-17/h3-8,10-13,15H,9,14H2,1-2H3,(H,28,30)
• InChI Key： SOMLVYHLWPHASB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=CC=C1Cl)(=O)CCC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(4-methoxyphenyl)propanamide

Exploring the Potential of N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-(4-methoxyphenyl)propanamide (CAS No 899969-27-8)

The compound N-2-chloro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-propanamide, identified by the CAS number 899969-27-8, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, with its intricate structure and unique functional groups, presents a promising avenue for research and application in drug development.

At its core, this compound features a quinazoline ring system, which is a heterocyclic aromatic structure known for its stability and bioactivity. The presence of a chloro group at position 2 on the phenyl ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. Additionally, the methoxy group attached to the phenyl ring at position 4 contributes to increased lipophilicity and potential interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug discovery. The quinazoline moiety is particularly interesting due to its ability to inhibit certain kinases involved in cell proliferation and survival. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a candidate for further preclinical evaluation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazoline ring through cyclization reactions and subsequent functionalization to introduce the chloro and methoxy groups. The optimization of these steps has been crucial in achieving high yields and purity levels necessary for biological testing.

In terms of applications, this compound's structural versatility allows for modifications that could enhance its bioavailability and efficacy. For instance, substituting different groups at specific positions on the phenyl rings could lead to derivatives with improved pharmacokinetic profiles. Such modifications are currently being explored in academic and industrial settings.

Moreover, computational studies using molecular docking have provided insights into how this compound interacts with target proteins. These studies suggest that the chloro and methoxy groups play critical roles in binding affinity and selectivity. Such findings are invaluable for guiding further structural optimizations aimed at enhancing therapeutic potential.

Looking ahead, collaborations between chemists, biologists, and pharmacologists are expected to accelerate the development of this compound into a viable therapeutic agent. Its unique combination of structural features and promising biological activity positions it as a valuable asset in the ongoing quest for innovative cancer treatments.